Cas no 940785-10-4 (2-cyclopropyl-N-[1-(2,4-dichlorophenyl)ethyl]-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide)

• Product Name: 2-cyclopropyl-N-[1-(2,4-dichlorophenyl)ethyl]-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide
• CAS No: 940785-10-4
• MF: C₁₈H₁₉Cl₂N₃OS
• MW: 396.333960771561
• CID: 6437476
• PubChem ID: 17568713
• Update Time: 2025-07-23

2-cyclopropyl-N-[1-(2,4-dichlorophenyl)ethyl]-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26602075
• 940785-10-4
• Z235424436
• 2-cyclopropyl-N-[1-(2,4-dichlorophenyl)ethyl]-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide
• AKOS033871995

• Inchi： 1S/C18H19Cl2N3OS/c1-9(13-7-6-12(19)8-14(13)20)22-17(24)15-10(2)21-16(11-4-5-11)23-18(15)25-3/h6-9,11H,4-5H2,1-3H3,(H,22,24)
• InChI Key： CQAQKVRQPKUGPF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)NC(C1C(=NC(C2CC2)=NC=1C)SC)=O)Cl

Computed Properties

• Exact Mass: 395.0625888g/mol
• Monoisotopic Mass: 395.0625888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 2-cyclopropyl-N-[1-(2,4-dichlorophenyl)ethyl]-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide

Introduction to 2-cyclopropyl-N-[1-(2,4-dichlorophenyl)ethyl]-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide (CAS No. 940785-10-4)

The compound 2-cyclopropyl-N-[1-(2,4-dichlorophenyl)ethyl]-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide, identified by its CAS number 940785-10-4, represents a significant advancement in the field of pharmaceutical chemistry. This pyrimidine derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework of this compound incorporates several key functional groups, including a cyclopropyl ring, a dichlorophenyl ethyl moiety, and a methylsulfanyl group, which collectively contribute to its distinct chemical and pharmacological properties.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry, particularly in the search for effective therapeutic agents. Pyrimidine derivatives, in particular, have shown remarkable potential in various therapeutic areas, including oncology, antiviral therapy, and anti-inflammatory applications. The specific arrangement of atoms in 2-cyclopropyl-N-[1-(2,4-dichlorophenyl)ethyl]-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide is designed to interact with biological targets in a highly specific manner, thereby modulating physiological processes at the molecular level.

The cyclopropyl group in the molecule is a notable feature, as it often enhances binding affinity and metabolic stability. This structural element is frequently employed in drug design to improve pharmacokinetic profiles. Additionally, the presence of the dichlorophenyl ethyl side chain introduces hydrophobic interactions and electronic effects that can influence receptor binding. The methylsulfanyl group at the 6-position contributes to the compound's overall solubility and bioavailability, making it a candidate for further development into a viable drug candidate.

Recent studies have highlighted the importance of pyrimidine-based compounds in addressing unmet medical needs. For instance, modifications at the 5-position of the pyrimidine ring have been shown to enhance antitumor activity by interfering with key enzymatic pathways involved in cell proliferation. The carboxamide functional group at this position further extends the compound's potential by enabling interactions with nucleophilic sites on biological targets. These features make 2-cyclopropyl-N-[1-(2,4-dichlorophenyl)ethyl]-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-mediated transformations, are often employed to construct the complex molecular framework efficiently. The dichlorophenyl ethyl side chain is typically introduced through Buchwald-Hartwig amination reactions, while the cyclopropyl group can be incorporated via ring-closing metathesis or other cyclopropanation methods.

In terms of biological activity, preliminary studies suggest that 2-cyclopropyl-N-[1-(2,4-dichlorophenyl)ethyl]-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide exhibits notable inhibitory effects on certain enzymes associated with cancer cell growth. Specifically, it has shown potential in disrupting microtubule formation and inhibiting kinases that play critical roles in tumor progression. These findings align with current trends in oncology research, where targeting multiple signaling pathways simultaneously is seen as an effective strategy for developing more potent anticancer agents.

The compound's interaction with biological targets is further enhanced by its ability to cross the blood-brain barrier (BBB), a crucial property for many therapeutic agents. The balance between lipophilicity and polarizability afforded by its structural features allows it to penetrate this barrier effectively while maintaining stability in biological environments. This characteristic is particularly important for central nervous system (CNS) disorders where blood-brain barrier penetration is often a limiting factor.

Evaluation of the compound's pharmacokinetic properties has revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Studies indicate that it exhibits moderate oral bioavailability and prolonged half-life upon administration to animal models. These findings suggest that it could be suitable for once-daily dosing regimens if further validated in clinical trials. Additionally, preliminary toxicology studies have shown no significant adverse effects at tested doses.

The development of 2-cyclopropyl-N-[1-(2,4-dichlorophenyl)ethyl]-4-methyl-6-(methylsulfanyl)pyrimidine-5-carboxamide represents a convergence of innovative synthetic chemistry and pharmacological research aimed at addressing critical therapeutic challenges. Its unique structural features offer multiple advantages over existing treatments by providing targeted action against disease-causing pathways while minimizing side effects.

Future research will focus on optimizing synthetic routes to improve scalability and cost-effectiveness for large-scale production purposes while conducting comprehensive preclinical studies to fully elucidate its mechanism of action across various disease models including cancer models where it demonstrates significant promise as an anticancer agent.